N-{3-[(cyclopropylcarbonyl)amino]phenyl}-2-furamide
N-{3-[(cyclopropylcarbonyl)amino]phenyl}-2-furamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0738007
InChI:
InChI=1S/C15H14N2O3/c18-14(10-6-7-10)16-11-3-1-4-12(9-11)17-15(19)13-5-2-8-20-13/h1-5,8-10H,6-7H2,(H,16,18)(H,17,19)
SMILES:
C1CC1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3
Molecular Formula:
C15H14N2O3
Molecular Weight:
270.28 g/mol
N-{3-[(cyclopropylcarbonyl)amino]phenyl}-2-furamide
CAS No.:
Cat. No.: VC0738007
Molecular Formula: C15H14N2O3
Molecular Weight: 270.28 g/mol
* For research use only. Not for human or veterinary use.
![N-{3-[(cyclopropylcarbonyl)amino]phenyl}-2-furamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C15H14N2O3 |
|---|---|
| Molecular Weight | 270.28 g/mol |
| IUPAC Name | N-[3-(cyclopropanecarbonylamino)phenyl]furan-2-carboxamide |
| Standard InChI | InChI=1S/C15H14N2O3/c18-14(10-6-7-10)16-11-3-1-4-12(9-11)17-15(19)13-5-2-8-20-13/h1-5,8-10H,6-7H2,(H,16,18)(H,17,19) |
| Standard InChI Key | VATNLCUGRMMHLV-UHFFFAOYSA-N |
| SMILES | C1CC1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3 |
| Canonical SMILES | C1CC1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator